(5-Bromopyridin-3-yl)methyl methanesulfonate

• Molecular Formula: C7H8BrNO3S
• Molecular Weight: 266.11 g/mol
• IUPAC Name: (5-bromopyridin-3-yl)methyl methanesulfonate
• InChI: InChI=1S/C7H8BrNO3S/c1-13(10,11)12-5-6-2-7(8)4-9-3-6/h2-4H,5H2,1H3
• InChI Key: BMQJYPJKCGONML-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)OCC1=CC(=CN=C1)Br

Description

(5-Bromopyridin-3-yl)methyl methanesulfonate is a useful research compound. Its molecular formula is C7H8BrNO3S and its molecular weight is 266.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To the stirred solution (5-bromo-pyridin-3-yl)-methanol (3.0 g, 16 mmol) in CH2Cl2 (30 mL) is added triethylamine (2.4 g, 24 mmol). The reaction mixture is cooled to 0° C., methanesulfonyl chloride (2.2 g, 19 mmol) is added slowly at 0° C. Then the reaction mixture is warmed up to room temperature for 3 hrs. Ice cold water is added and the mixture is extracted with CH2Cl2. Organic layers are combined, dried over Na2SO4 and concentrated to give 3.0 g of the crude methanesulfonic acid 5-bromo-pyridin-3-ylmethyl ester which is used without purification.

Synthesis routes and methods II

Procedure details

To a cooled (0° C.) suspension of sodium hydride (60% dispersion in mineral oil, 0.064 g, 1.60 mmol) in tetrahydrofuran (5 mL) was added a solution of (5-bromopyridin-3-yl)methanol (0.200 g, 1.06 mmol) in tetrahydrofuran (5 mL). After stirring for 1 hour, methanesulfonyl chloride (0.099 mL, 1.28 mmol) was added. The reaction was then warmed to room temperature and stirred until complete. The reaction was then poured into water and extracted with ethyl acetate. The organic extracts were combined, washed with water and saturated aqueous sodium chloride solution, dried, filtered, and concentrated under reduced pressure to provide the title compound: LCMS m/z 267.86 [M+2+H]+.

Synthesis routes and methods III

Procedure details

To a solution of (5-bromo-pyridin-3-yl)-methanol (2.75 g, 14.6 mmol) and Et3N (3.10 mL, 22.2 mmol) in DCM (75 mL) at −20° C. under N2 was added methanesulfonyl chloride (1.70 mL, 22.2 mmol) dropwise. After 45 min the reaction was allowed to warm to room temperature and diluted with DCM (75 mL). The reaction mixture was washed with water (75 mL), sat. NaHCO3 (2×75 mL) and brine before drying over Na2SO4. Concentration in vacuo afforded crude methanesulfonic acid 5-bromo-pyridin-3-ylmethyl ester (4.21 g) as an oil. The crude material was used in the next step without purification.